Cas no 740028-54-0 (C-(4-Isopropylphenyl)-C-phenyl-methylamine)

• Product Name: C-(4-Isopropylphenyl)-C-phenyl-methylamine
• CAS No: 740028-54-0
• MF: C₁₆H₁₉N
• MW: 225.328764200211
• CID: 5525193
• Update Time: 2025-10-28

C-(4-Isopropylphenyl)-C-phenyl-methylamine Chemical and Physical Properties

Names and Identifiers

• C-(4-Isopropylphenyl)-C-phenyl-methylamine

• Inchi： 1S/C16H19N/c1-12(2)13-8-10-15(11-9-13)16(17)14-6-4-3-5-7-14/h3-12,16H,17H2,1-2H3
• InChI Key： AGGFTWCSILDQKF-UHFFFAOYSA-N
• SMILES： C(N)(C1=CC=CC=C1)C1C=CC(=CC=1)C(C)C

Additional information on C-(4-Isopropylphenyl)-C-phenyl-methylamine

Comprehensive Overview of C-(4-Isopropylphenyl)-C-phenyl-methylamine (CAS No. 740028-54-0)

C-(4-Isopropylphenyl)-C-phenyl-methylamine (CAS No. 740028-54-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This amine derivative, characterized by its unique isopropylphenyl and phenyl substituents, is widely studied for its potential applications in drug discovery and material science. Its molecular structure, featuring a central methylamine group, makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for C-(4-Isopropylphenyl)-C-phenyl-methylamine has increased due to its role in developing novel therapeutic agents. Researchers are particularly interested in its potential as a building block for central nervous system (CNS) drugs, given its structural similarity to other bioactive amines. The compound's CAS No. 740028-54-0 is frequently searched in academic databases, reflecting its growing importance in medicinal chemistry.

One of the key trends driving interest in this compound is the rise of personalized medicine and targeted drug delivery systems. C-(4-Isopropylphenyl)-C-phenyl-methylamine is being explored for its ability to enhance the bioavailability and specificity of drug candidates. Its lipophilic properties, attributed to the isopropylphenyl group, make it a promising candidate for improving drug penetration across biological membranes.

From a synthetic chemistry perspective, C-(4-Isopropylphenyl)-C-phenyl-methylamine is valued for its reactivity in reductive amination and cross-coupling reactions. These transformations are critical for creating diverse molecular libraries, which are essential for high-throughput screening in drug development. The compound's CAS No. 740028-54-0 is often referenced in patents and research papers, highlighting its utility in innovative synthetic routes.

Environmental and safety considerations are also paramount when working with C-(4-Isopropylphenyl)-C-phenyl-methylamine. While it is not classified as a hazardous material, proper handling protocols are recommended to ensure workplace safety. Researchers frequently search for MSDS (Material Safety Data Sheets) and handling guidelines for this compound, underscoring the need for accurate and accessible information.

Another area of interest is the compound's potential role in green chemistry. Scientists are investigating sustainable methods for synthesizing C-(4-Isopropylphenyl)-C-phenyl-methylamine, such as catalytic processes that minimize waste and energy consumption. This aligns with the broader industry shift toward eco-friendly manufacturing practices.

In summary, C-(4-Isopropylphenyl)-C-phenyl-methylamine (CAS No. 740028-54-0) is a multifaceted compound with significant applications in pharmaceuticals, materials science, and synthetic chemistry. Its unique structure and reactivity make it a valuable tool for researchers exploring new drug candidates and advanced materials. As the scientific community continues to uncover its potential, this compound is likely to remain a focal point of innovation and discovery.